Cas no 57471-70-2 (diethyl N-benzyloxycarbonyl-(S)-aspartate)
57471-70-2 structure
diethyl N-benzyloxycarbonyl-(S)-aspartate
57471-70-2
C16H21NO6
323.34100
3047870
diethyl N-benzyloxycarbonyl-(S)-aspartate Properties
Names and Identifiers
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- diethyl N-benzyloxycarbonyl-(S)-aspartate
- N-Cbz-L-Asp(OEt)OEt;Z-Asp(OC2H5)OC2H5;
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Computed Properties
- 323.13700
Experimental Properties
- 2.18860
- 90.93000
diethyl N-benzyloxycarbonyl-(S)-aspartate Related Literature
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1. Back cover
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Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
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Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
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Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
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Yonggang Dong,Mei Liu,Hui Zhang,Bin Dong Nanoscale, 2016,8, 8378-8383
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Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
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Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
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Juan Xu,Rongkai Du,Lvying Wu,Xianrui Zhang,Su Guan,Lei Zhang,Lifeng Ning,Shan Li New J. Chem., 2020,44, 852-860
57471-70-2 (diethyl N-benzyloxycarbonyl-(S)-aspartate) Related Products
- 15790-54-2(Sodium, propyl-(6CI,7CI,8CI,9CI))
- 12008-61-6(Decahydrodecaborate,ammoniumsalt)
- 110-47-4(3-(propan-2-yloxy)propanenitrile)
- 105751-19-7(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid)
- 114592-65-3(N',2-Bis(3,5-dichloro-2-hydroxyphenyl)diazenecarbohydrazonoyl cyanide)
- 10134-91-5(BenzoBthiophene-7-carbaldehyde)
- 162758-94-3(Synaptamide)
- 191354-44-6((S)-3-Acetoxy-4-bromobutanoic acid)
- 17407-56-6((2R)-2-Hydroxy-3-methylbutanoic Acid)
- 105404-97-5(2,7-Dimethoxy-3,6-bis(methylthio)-naphthalene)
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